Cas no 73334-04-0 (1,3-Benzenediamine, 5-methyl-2,4,6-trinitro-)

1,3-Benzenediamine, 5-methyl-2,4,6-trinitro- structure
73334-04-0 structure
Product Name:1,3-Benzenediamine, 5-methyl-2,4,6-trinitro-
CAS No:73334-04-0
MF:C7H7N5O6
MW:257.160380601883
CID:542637
PubChem ID:12577945
Update Time:2025-04-19

1,3-Benzenediamine, 5-methyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, 5-methyl-2,4,6-trinitro-
    • 3,5-Diamino-2,4,6-trinitrotoluene
    • 5-methyl-2,4,6-trinitrobenzene-1,3-diamine
    • LogP
    • 73334-04-0
    • DTXSID30503190
    • AKOS015996089
    • SCHEMBL8151295
    • Inchi: 1S/C7H7N5O6/c1-2-5(10(13)14)3(8)7(12(17)18)4(9)6(2)11(15)16/h8-9H2,1H3
    • InChI Key: OTELIXNZLXZIOV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=C(C(=C(C=1C)[N+](=O)[O-])N)[N+](=O)[O-])N)=O

Computed Properties

  • Exact Mass: 257.03971
  • Monoisotopic Mass: 257.03963296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 190Ų

Experimental Properties

  • Density: 1.763
  • Boiling Point: 538.6°C at 760 mmHg
  • Flash Point: 279.5°C
  • Refractive Index: 1.746
  • PSA: 181.46
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